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Compound of Interest

Compound Name: Diisopropylamine hydrochloride

Cat. No.: B1251645

An In-depth Technical Guide to the Handling and Storage of Diisopropylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential precautions for the safe
handling and storage of Diisopropylamine hydrochloride. Adherence to these guidelines is
critical to ensure the safety of laboratory personnel and the integrity of research materials.

Hazard Identification and Classification

Diisopropylamine hydrochloride is a chemical that requires careful handling due to its
potential health and safety risks. It is harmful if swallowed and can cause skin and eye irritation.
[1] The free base, Diisopropylamine, is classified as a highly flammable liquid and vapor,
harmful if swallowed, causes severe skin burns and eye damage, is toxic if inhaled, and may
cause respiratory irritation.[2][3] While the hydrochloride salt form may have different physical
properties, it is prudent to handle it with similar precautions, especially regarding personal
exposure.

Handling Precautions

When working with Diisopropylamine hydrochloride, it is imperative to use appropriate
personal protective equipment (PPE) and to work in a well-ventilated area, preferably under a
chemical fume hood.[4]
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Engineering Controls:

e Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation exposure.[2][4][5]

o Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and
safety showers are readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[6][7] Standard
safety glasses are not sufficient.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[4]
[6] Safety equipment suppliers can provide recommendations on the most protective
materials.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
for ammonia and organic ammonia derivatives.[4]

General Hygiene Practices:

e Do not eat, drink, or smoke in areas where Diisopropylamine hydrochloride is handled,
stored, or processed.[2][6][7]

e Wash hands thoroughly after handling and before breaks.[2][5]
» Remove and wash contaminated clothing before reuse.[5]

Storage Requirements

Proper storage of Diisopropylamine hydrochloride is crucial to maintain its stability and to
prevent hazardous situations.

» General Storage: Store in a cool, dry, well-ventilated place.[2][4][8]

o Container Integrity: Keep containers tightly closed.[2][4][7]
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o Temperature: One supplier specifies a storage temperature of 2°C - 8°C.[1] Another general
recommendation is to store below 38°C.

 Inert Atmosphere: For optimal stability, store under a nitrogen blanket.[1]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents,
strong acids, and sources of ignition.[4][6][8] It should be stored in an area designated for
flammable materials.[4][5]

Accidental Release and First Aid Measures

Accidental Release: In the event of a spill, evacuate personnel from the area and ensure
adequate ventilation.[4][5] Remove all sources of ignition.[2][5][7] The spilled material should
be absorbed with an inert, non-combustible material such as sand or diatomaceous earth and
collected in a suitable, closed container for disposal.[2][4]

First Aid:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[2][4] Seek immediate medical attention.[4]

» Skin Contact: If on skin, immediately take off all contaminated clothing and rinse the skin with
plenty of water or shower.[2][4]

o Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[4]
Remove contact lenses if present and easy to do. Continue rinsing.[4] Seek immediate
medical advice.[9]

 Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting.[2][7] Call a physician or
poison control center immediately.[4]

Fire-Fighting Measures

Diisopropylamine, the free base, is highly flammable.[2][3][9] While the hydrochloride salt is
less volatile, appropriate fire precautions should still be taken.

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, sand, or alcohol-
resistant foam.[4] Water spray can be used to cool closed containers.[4]
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» Unsuitable Extinguishing Media: A heavy water stream may be ineffective.[7]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for Diisopropylamine and its

hydrochloride salt.

Physical and Chemical Properties of
Diisopropylamine

Property Value

Melting Point -61 °C /-77.8 °F[4]
Boiling Point 84 °C / 183 °F[7][10]
Flash Point -13.5°C /7.7 °F[4]

Autoignition Temperature

285 °C / 545 °F[4]

Lower Explosion Limit 0.8%][4]
Upper Explosion Limit 7.1%[4]
Specific Gravity 0.716[4]

Vapor Pressure

70 mmHg[10]

Physical Properties of Diisopropylamine

Hydrochloride
Property Value
Melting Point 210 °C[1] or 216-218 °C[11]

Molecular Formula

CeH1sN-HCI[1]

Molecular Weight

137.65 g/mol [1]
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Incompatibility and Reactivity

Diisopropylamine and its salts can react violently with certain classes of compounds. The
following diagram illustrates these incompatibilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage precautions for Diisopropylamine
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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diisopropylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Diisopropylamine_0278_5.0.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/386464
https://www.fishersci.com/store/msds?partNumber=AC149460025&productDescription=DIISOPROPYLAMINE+2.5LT&vendorId=VN00032119&countryCode=US&language=en
http://www.thermofishersci.in/msds/di-isopropylamine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0728.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIISOPROPYLAMINE-CASNO-108-18-03353-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropylamine
https://pim-resources.coleparmer.com/sds/00357yq.pdf
https://www.cdc.gov/niosh/npg/npgd0217.html
https://www.lookchem.com/casno819-79-4.html
https://www.benchchem.com/product/b1251645#handling-and-storage-precautions-for-diisopropylamine-hydrochloride
https://www.benchchem.com/product/b1251645#handling-and-storage-precautions-for-diisopropylamine-hydrochloride
https://www.benchchem.com/product/b1251645#handling-and-storage-precautions-for-diisopropylamine-hydrochloride
https://www.benchchem.com/product/b1251645#handling-and-storage-precautions-for-diisopropylamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1251645?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

